Cas no 1804084-29-4 (3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one
• CAS No: 1804084-29-4
• MF: C₉H₈Br₂OS
• MW: 324.03221988678
• CID: 4972095
• Update Time: 2025-06-12

3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one

• Inchi： 1S/C9H8Br2OS/c10-5-4-7(12)9-6(11)2-1-3-8(9)13/h1-3,13H,4-5H2
• InChI Key： NZPQEOVHEOIXFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CCBr)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Additional information on 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one (CAS No. 1804084-29-4)

3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one (CAS No. 1804084-29-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its bromo and mercapto functional groups, is a subject of interest for researchers and industries alike. Its molecular formula and intricate structure make it a valuable candidate for advanced chemical synthesis and material science applications.

The compound's CAS number 1804084-29-4 serves as a unique identifier, ensuring precise classification and retrieval in scientific databases. Researchers often search for "3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one synthesis" or "CAS 1804084-29-4 properties" to explore its chemical behavior and potential uses. The presence of both bromine and thiol groups in its structure contributes to its reactivity, making it a versatile intermediate in organic chemistry.

In the context of current trends, the demand for halogenated compounds like 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one has risen due to their role in pharmaceuticals, agrochemicals, and advanced materials. For instance, halogenated aromatic compounds are frequently used in drug discovery, where modifications to their structure can lead to enhanced bioactivity. Searches such as "halogenated ketones applications" or "mercaptophenyl derivatives in medicine" reflect the growing curiosity about this compound's potential.

From a synthetic perspective, 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one is often prepared through multi-step reactions involving bromination and thiolation processes. Its two bromine atoms and thiol group provide multiple sites for further functionalization, enabling the creation of complex molecules. This adaptability aligns with the increasing interest in "custom chemical synthesis" and "tailored molecular design" in both academic and industrial settings.

The compound's stability and reactivity are also topics of discussion among chemists. Questions like "How to handle brominated aromatic compounds safely?" or "What are the storage conditions for thiol-containing chemicals?" are commonly encountered in forums and research communities. Proper handling and storage of 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one are essential to maintain its integrity and ensure safe laboratory practices.

In material science, 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one has shown promise as a building block for polymers and coatings. Its ability to form covalent bonds with other functional groups makes it suitable for creating high-performance materials with specific properties. Searches related to "thiol-ene chemistry" or "brominated monomers for polymers" often highlight its relevance in this field.

Environmental considerations are another area where this compound is discussed. With the rise of green chemistry, researchers are exploring ways to minimize the environmental impact of halogenated compounds. Queries such as "eco-friendly bromination methods" or "sustainable thiol derivatives" reflect this shift in focus. 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one could benefit from such advancements, making it more sustainable for large-scale applications.

In summary, 3-Bromo-1-(2-bromo-6-mercaptophenyl)propan-1-one (CAS No. 1804084-29-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and applicability in pharmaceuticals, materials science, and beyond make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in advanced chemical synthesis and development.